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Introduction

Ethylaluminum dichloride (EADC), with the chemical formula C₂H₅AlCl₂, is a highly reactive

organoaluminum compound. It is a colorless to light-yellow liquid that is pyrophoric, igniting

spontaneously upon contact with air, and reacts violently with water.[1][2] EADC is a crucial co-

catalyst in Ziegler-Natta polymerization systems for the production of polyolefins such as

polyethylene and polypropylene.[3][4] It also finds applications as a Lewis acid in organic

synthesis, including in Friedel-Crafts reactions and Diels-Alder reactions.[4] This technical

guide provides an in-depth overview of the core commercial production methods for

Ethylaluminum dichloride, targeting researchers, scientists, and drug development

professionals.

Core Commercial Production Methods
The industrial synthesis of Ethylaluminum dichloride is dominated by processes that are both

economically viable and scalable. The primary methods involve the reaction of aluminum metal

with ethyl chloride or the redistribution reactions of other organoaluminum compounds.

Direct Reaction of Aluminum with Ethyl Chloride
A significant commercial route for organoaluminum compounds involves the direct reaction of

aluminum with alkyl halides. In the case of EADC, this process typically yields a mixture known

as ethylaluminum sesquichloride (EASC), which is an equimolar mixture of diethylaluminum

chloride (DEAC) and ethylaluminum dichloride (EADC).
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Reaction Pathway:

The overall reaction to produce ethylaluminum sesquichloride is:

2 Al + 3 C₂H₅Cl → (C₂H₅)₃Al₂Cl₃

This product, EASC, can then be used as a starting material for the production of more defined

ethylaluminum chlorides. To obtain a product richer in EADC, the stoichiometry of the reactants

can be adjusted, or further reactions can be employed.

Experimental Protocol:

A general protocol for the industrial production of ethylaluminum sesquichloride, which contains

EADC, is as follows:

Reactor Preparation: A high-pressure, stirred-tank reactor, typically made of carbon steel, is

rendered inert and dry, usually by purging with nitrogen or argon.

Charging the Reactor: The reactor is charged with aluminum powder or turnings.

Initiation: The reaction is initiated by adding a small amount of an activator, such as iodine or

a small quantity of pre-made organoaluminum compound.

Reaction Execution: Liquid ethyl chloride is fed into the reactor under controlled temperature

and pressure. The reaction is highly exothermic and requires careful thermal management.

The temperature is typically maintained between 80°C and 150°C, with pressures ranging

from 5 to 20 atmospheres.

Product Separation: After the reaction is complete, the crude product, ethylaluminum

sesquichloride, is separated from unreacted aluminum and other solid impurities by filtration

or decantation under an inert atmosphere. The product is often used as a mixture or can be

further processed to isolate EADC.

Logical Relationship of Direct Synthesis:
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Caption: Direct synthesis of Ethylaluminum Sesquichloride.

Redistribution Reaction of Ethylaluminum
Sesquichloride with Aluminum Trichloride
A common industrial method to produce EADC with higher purity involves the redistribution (or

comproportionation) reaction between ethylaluminum sesquichloride (EASC) and aluminum

trichloride (AlCl₃).[5][6]

Reaction Pathway:

(C₂H₅)₃Al₂Cl₃ + AlCl₃ → 3 C₂H₅AlCl₂

Experimental Protocol:

Reactor Setup: A glass-lined or stainless steel reactor equipped with a stirrer, heating/cooling

jacket, and a distillation setup is used. The entire system is maintained under a dry, inert

atmosphere.

Reactant Charging: Ethylaluminum sesquichloride is charged into the reactor.

Addition of Aluminum Trichloride: Anhydrous aluminum trichloride is added portion-wise to

the EASC with vigorous stirring. The addition is controlled to manage the exothermic nature

of the reaction.

Reaction Conditions: The reaction mixture is typically heated to a temperature between

100°C and 150°C to ensure the completion of the redistribution reaction.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1219992?utm_src=pdf-body-img
https://eureka.patsnap.com/patent-CN112808205A
https://pubchem.ncbi.nlm.nih.gov/compound/Ethylaluminum-dichloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219992?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purification: The resulting Ethylaluminum dichloride is purified by vacuum distillation.[5]

The product is collected as a colorless to pale yellow liquid.

Redistribution Reaction Workflow:
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Caption: Workflow for EADC production via redistribution.

Reaction of Triethylaluminum with Aluminum Trichloride
Another commercially viable redistribution reaction involves triethylaluminum (TEA) and

aluminum trichloride. By carefully controlling the stoichiometry, a high yield of EADC can be

achieved.
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Reaction Pathway:

(C₂H₅)₃Al + 2 AlCl₃ → 3 C₂H₅AlCl₂

Experimental Protocol:

Inert Atmosphere: The reaction is carried out in a dry, inert atmosphere (e.g., nitrogen).

Reactant Preparation: Triethylaluminum is dissolved in a suitable inert hydrocarbon solvent,

such as hexane or toluene.

Reaction Execution: Anhydrous aluminum trichloride is added gradually to the

triethylaluminum solution. The reaction is exothermic and requires cooling to maintain the

desired temperature, typically between 20°C and 80°C.

Monitoring: The progress of the reaction can be monitored by analyzing the composition of

the reaction mixture using techniques like NMR spectroscopy or by titrating for aluminum

and chloride content.

Product Isolation: Once the reaction is complete, the solvent can be removed under reduced

pressure, and the Ethylaluminum dichloride can be purified by distillation.

Signaling Pathway of TEA and AlCl₃ Reaction:
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Caption: Reaction pathway of TEA with AlCl₃.

Quantitative Data
The following table summarizes key quantitative data for commercial-grade Ethylaluminum
dichloride.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1219992?utm_src=pdf-body-img
https://www.benchchem.com/product/b1219992?utm_src=pdf-body
https://www.benchchem.com/product/b1219992?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219992?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Unit Reference

Purity Specifications

Aluminum Content ≥ 20.5 wt% [1]

Cl/Al Molar Ratio 1.99 - 2.03 [1]

Ethane (from

hydrolysis)
≥ 99.0 molar% [1]

Physical Properties

Molecular Weight 126.95 g/mol [1]

Density at 50°C 1.200 g/cm³ [1]

Melting Point 32 °C [1]

Boiling Point at 50

mmHg
115 °C [1]

Thermochemical

Properties

Heat of Formation

(ΔHf°)
-540 kJ/mol [1]

Heat of Combustion

(ΔHc°)
-2071 kJ/mol [1]

Heat of Hydrolysis 2795 J/g [1]

Purification and Handling
Purification:

The primary method for purifying Ethylaluminum dichloride on a commercial scale is vacuum

distillation.[5] Given its high reactivity and thermal sensitivity, distillation is performed under

reduced pressure to lower the boiling point and prevent decomposition. Fractional distillation is

employed to separate EADC from other organoaluminum compounds with different volatilities,

such as diethylaluminum chloride or unreacted triethylaluminum.
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Handling and Safety:

Ethylaluminum dichloride is a hazardous material that requires stringent safety protocols.

Pyrophoricity: It ignites spontaneously in air.[1] All handling and transfers must be conducted

under a dry, inert atmosphere, such as nitrogen or argon.

Reactivity with Water: EADC reacts violently with water, releasing flammable ethane gas and

corrosive hydrogen chloride.[1] All equipment must be scrupulously dried before use.

Personal Protective Equipment (PPE): Full protective clothing, including fire-retardant

garments, chemical-resistant gloves, and face shields, is mandatory.

Storage: EADC is stored in specialized carbon steel cylinders or portable tanks designed for

pyrophoric liquids.[1]

Conclusion
The commercial production of Ethylaluminum dichloride is a well-established industrial

process critical for the polymer and fine chemical industries. The primary manufacturing routes

involve the direct reaction of aluminum with ethyl chloride to produce an intermediate that is

further refined, or through redistribution reactions of other aluminum alkyls. The choice of

production method depends on factors such as raw material availability, desired purity, and

production scale. Due to the hazardous nature of EADC, strict adherence to safety and

handling protocols is paramount throughout the manufacturing and supply chain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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